Cas no 946374-39-6 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-methyl-4-propoxybenzene-1-sulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-methyl-4-propoxybenzene-1-sulfonamide
• CAS No: 946374-39-6
• MF: C₂₁H₂₈N₂O₅S₂
• MW: 452.587423324585
• CID: 5514366
• Update Time: 2025-07-17

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-methyl-4-propoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[1-(ethylsulfonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-3-methyl-4-propoxy-
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-methyl-4-propoxybenzene-1-sulfonamide

• Inchi： 1S/C21H28N2O5S2/c1-4-13-28-21-11-10-19(14-16(21)3)30(26,27)22-18-9-8-17-7-6-12-23(20(17)15-18)29(24,25)5-2/h8-11,14-15,22H,4-7,12-13H2,1-3H3
• InChI Key： LLEFTJZZVQCUQF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)(=O)=O)=CC=C(OCCC)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-methyl-4-propoxybenzene-1-sulfonamide

Comprehensive Overview of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-methyl-4-propoxybenzene-1-sulfonamide (CAS No. 946374-39-6)

The compound N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-methyl-4-propoxybenzene-1-sulfonamide (CAS No. 946374-39-6) is a specialized sulfonamide derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies. The presence of both ethanesulfonyl and tetrahydroquinolin moieties in its structure makes it a promising candidate for drug development, particularly in the realm of enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in how N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-methyl-4-propoxybenzene-1-sulfonamide interacts with biological systems. Its propoxybenzene component, for instance, is known to enhance lipid solubility, which could improve bioavailability—a critical factor in drug design. This aligns with current trends in personalized medicine and precision drug delivery, where optimizing pharmacokinetics is paramount.

The synthesis of CAS No. 946374-39-6 involves multi-step organic reactions, including sulfonylation and etherification, to achieve its complex architecture. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying its purity and structural integrity. These methods are frequently searched by chemists and students alike, reflecting the growing interest in advanced analytical chemistry and quality control in synthetic workflows.

From a commercial perspective, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-methyl-4-propoxybenzene-1-sulfonamide is often explored for its potential in cancer research and inflammatory disease models. Its dual sulfonamide groups may contribute to binding affinity with proteins like carbonic anhydrases, a hot topic in drug discovery circles. This connection to biomarker targeting and therapeutic innovation makes it a recurring subject in academic literature and patent filings.

Environmental and safety profiles of CAS No. 946374-39-6 are also under scrutiny, as sustainable chemistry gains traction. Questions about its biodegradability and green synthesis routes are increasingly common in online forums, highlighting the shift toward eco-friendly pharmaceuticals. Regulatory compliance, such as REACH and FDA guidelines, further underscores the need for transparent data on this compound’s lifecycle.

In summary, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-methyl-4-propoxybenzene-1-sulfonamide represents a convergence of cutting-edge chemistry and therapeutic potential. Its study addresses pressing questions in drug efficacy, molecular design, and environmental impact, making it a focal point for both industry and academia. As research progresses, this compound may well emerge as a cornerstone in next-generation bioactive molecules.